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Hydrochloride

Cat. No.: B1313357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxypiperidine hydrochloride (CAS No. 4045-25-4) is a heterocyclic organic

compound that serves as a crucial building block in medicinal chemistry and drug discovery.[1]

Its piperidine scaffold is a common motif in a vast array of biologically active molecules and

approved pharmaceuticals. This technical guide provides a comprehensive overview of the

chemical properties, synthesis, and potential biological applications of 4-methoxypiperidine
hydrochloride, with a focus on its utility in the development of novel therapeutics.

Chemical and Physical Properties
4-Methoxypiperidine hydrochloride is an off-white to light yellow solid at room temperature.

[1] It is the hydrochloride salt of 4-methoxypiperidine, which enhances its stability and solubility

in aqueous media, a desirable characteristic for many synthetic and biological applications.

Table 1: Physicochemical Properties of 4-Methoxypiperidine Hydrochloride
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Property Value Reference(s)

CAS Number 4045-25-4 [1]

Molecular Formula C₆H₁₄ClNO

Molecular Weight 151.64 g/mol [1]

Appearance Off-white to light yellow solid [1]

Melting Point 137.5-139.5 °C [2]

Boiling Point Not available

Solubility Soluble in water [3]

Storage Conditions
Store at 0-8 °C, sealed in a dry

environment
[1][2]

Synthesis and Characterization
The synthesis of 4-methoxypiperidine hydrochloride can be achieved through various

synthetic routes. A common method involves the methylation of a suitable precursor, such as 4-

hydroxypiperidine, followed by the formation of the hydrochloride salt.

Experimental Protocol: Synthesis from 1-Boc-4-
methoxypiperidine
A frequently employed laboratory-scale synthesis involves the deprotection of a Boc-protected

4-methoxypiperidine precursor.

Reaction Scheme:

Figure 1: Synthesis of 4-methoxypiperidine hydrochloride.

Procedure:

To a stirred solution of 1-Boc-4-methoxypiperidine (1 equivalent) in 1,4-dioxane, add a 4M

solution of hydrogen chloride in 1,4-dioxane (excess) at 0 °C.

Allow the reaction mixture to stir at 0 °C for 2 hours.
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Warm the reaction to room temperature (23 °C) and continue stirring.

Remove the solvent under reduced pressure.

Wash the resulting residue with anhydrous ether and dry under vacuum to yield 4-
methoxypiperidine hydrochloride.[2]

Spectroscopic Data
While specific spectra for 4-methoxypiperidine hydrochloride are not readily available in

public databases, the expected spectroscopic features can be inferred from its structure and

data for similar compounds.

¹H NMR: The proton NMR spectrum would be expected to show signals for the methoxy

group protons, the proton on the carbon bearing the methoxy group, and the protons of the

piperidine ring.

¹³C NMR: The carbon NMR spectrum would display distinct peaks for the methoxy carbon,

the carbon attached to the methoxy group, and the carbons of the piperidine ring.

IR Spectroscopy: The infrared spectrum would likely exhibit characteristic absorbances for

N-H stretching (of the protonated amine), C-H stretching, and C-O stretching.

Biological Activity and Applications in Drug
Discovery
The 4-methoxypiperidine moiety is a valuable pharmacophore in the design of centrally active

agents due to its ability to impart favorable physicochemical properties, such as improved brain

penetration. Derivatives of 4-methoxypiperidine have been investigated for their activity at

various G-protein coupled receptors (GPCRs) and transporters.

Potential Signaling Pathways and Molecular Targets
Based on the activities of related piperidine-containing compounds, derivatives of 4-

methoxypiperidine could potentially modulate several key signaling pathways in the central

nervous system.
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Figure 2: Potential molecular targets and signaling pathways for 4-methoxypiperidine
derivatives.

Dopaminergic System: The piperidine scaffold is present in numerous dopamine transporter

(DAT) inhibitors. By blocking the reuptake of dopamine, these compounds can elevate

synaptic dopamine levels, a mechanism relevant to the treatment of ADHD and depression.

Cholinergic System: Derivatives of 4-methoxypiperidine have been explored as inhibitors of

the presynaptic choline transporter (CHT).[4] Inhibition of CHT can modulate the synthesis of

acetylcholine, a neurotransmitter crucial for cognitive function.

Opioid Receptors: The 4-anilidopiperidine core, a related structure, is the basis for potent μ-

opioid receptor agonists like fentanyl.[5] Modifications of the 4-substituent on the piperidine

ring can influence receptor affinity and selectivity.

Histamine Receptors: 4-Oxypiperidine ethers have been identified as antagonists of the

histamine H3 receptor, a target for the treatment of cognitive disorders and other CNS

conditions.[6]

Sigma Receptors: Piperidine derivatives have also been developed as high-affinity ligands

for sigma receptors, which are implicated in a variety of neurological and psychiatric

disorders.[7]
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Safety and Handling
4-Methoxypiperidine hydrochloride is an irritant. Standard laboratory safety precautions

should be observed when handling this compound.

Table 2: GHS Hazard and Precautionary Statements

Category Statement

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.P302+P352: IF ON

SKIN: Wash with plenty of soap and

water.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

It is recommended to handle 4-methoxypiperidine hydrochloride in a well-ventilated area or

a fume hood.[8] In case of contact with skin or eyes, rinse immediately with plenty of water.[8]

Conclusion
4-Methoxypiperidine hydrochloride is a versatile and valuable building block for the

synthesis of novel, biologically active compounds. Its favorable physicochemical properties and

the established importance of the piperidine scaffold in CNS-active drugs make it a compound

of significant interest to researchers in medicinal chemistry and drug development. Further

exploration of derivatives based on this core structure is likely to yield new therapeutic agents

for a range of neurological and psychiatric disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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